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Compound of Interest

Compound Name: 1H-Benzo[g]indole

Cat. No.: B1329717

An In-depth Technical Guide to 1H-Benzo[g]indole: Properties, Synthesis, and Applications

Introduction

1H-Benzo[g]indole is a polycyclic aromatic hydrocarbon consisting of a benzene ring fused to
an indole moiety.[1] This tricyclic heterocyclic compound serves as a crucial structural motif in
medicinal chemistry and materials science. Its planar, electron-rich system makes it an
attractive scaffold for the development of novel therapeutic agents and functional organic
materials. This guide provides a comprehensive overview of the physical and chemical
properties of 1H-Benzo[gJindole, along with insights into its synthesis and biological
relevance, tailored for researchers, scientists, and professionals in drug development.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of 1H-Benzo[g]indole are summarized
in the tables below. This data is essential for its handling, characterization, and application in a
laboratory setting.

Table 1: General and Molecular Properties of 1H-Benzo[g]indole
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Property Value Reference
IUPAC Name 1H-benzo[g]indole [2]
Synonyms 1H-B-enz[g]indole, 6,7-
Benzindole, NSC 153687

CAS Number 233-34-1 [1][2]
Molecular Formula C12H9oN [1][2]
Molar Mass 167.21 g/mol [1][2]
Appearance Solid
Assay 97%

Table 2: Physicochemical Data for 1H-Benzo[gJindole
Property Value Reference
Melting Point 180-184 °C [1]

Boiling Point (Predicted) 371.1+11.0°C

[1]

Density (Predicted) 1.229 + 0.06 g/cm?3

[1]

Water Solubility Insoluble

[3]

pKa (Predicted) 5.77+0.40

[3]

Spectral Data

Spectroscopic data is critical for the identification and characterization of 1H-Benzo[g]indole.

Table 3: Spectroscopic Information for 1H-Benzo[g]indole
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Technique Data Highlights Reference

Spectra available, recorded on
13C NMR ] [2]
a Bruker WH-90 instrument.

Mass Spectrometry (GC-MS) Spectral data is available. [2]
Precursor Adduct [M]+ at m/z

Mass Spectrometry (LC-MS) [2]
167.0725.

Experimental Protocols

While specific, detailed experimental protocols for the synthesis of 1H-Benzo[g]indole are not
extensively available in the public domain, a general approach can be inferred from established
indole synthesis methods. The Fischer indole synthesis is a classic and versatile method for

constructing indole ring systems and can be adapted for benzo[a]carbazoles, a related class of

compounds.
General Protocol for Fischer Indole Synthesis of a Benzo-fused Indole Derivative:
e Hydrazone Formation:

o In a round-bottom flask equipped with a reflux condenser, dissolve the appropriate
arylhydrazine hydrochloride (1.0 equivalent) and a suitable cyclic ketone (e.g., a tetralone
derivative, 1.0 equivalent) in glacial acetic acid.

o Heat the mixture to reflux. The reaction progress should be monitored by Thin Layer
Chromatography (TLC).

o Work-up and Extraction:
o Upon completion, allow the reaction mixture to cool to room temperature.
o Pour the cooled mixture into ice-cold water.
o Extract the agueous mixture with a suitable organic solvent, such as ethyl acetate.

o Purification of the Intermediate:
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o Combine the organic layers and wash with a saturated sodium bicarbonate solution,
followed by brine.

o Dry the organic layer over anhydrous sodium sulfate.
o Concentrate the solvent under reduced pressure.

o Purify the crude product by column chromatography on silica gel to afford the dihydro-
benzo-fused indole intermediate.

» Dehydrogenation (Aromatization):
o Dissolve the intermediate (1.0 equivalent) in a suitable solvent like toluene or dioxane.

o Add a dehydrogenating agent, such as 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ)
or palladium on carbon (Pd/C).

o Heat the mixture to reflux until the reaction is complete, as monitored by TLC.
 Final Purification:

o Cool the reaction mixture. If Pd/C was used, filter the mixture.

o Concentrate the solvent.

o Purify the resulting residue by column chromatography to yield the final 1H-
Benzo[g]lindole product.

Reactivity and Biological Significance

1H-Benzo[g]indole serves as a valuable building block in organic synthesis. It is a useful
fused indole that can be a starting material in various chemical reactions.[1] The indole nucleus
is a prominent scaffold in numerous biologically active compounds and approved drugs.[4][5][6]

Derivatives of benzo[g]indole have been investigated as non-covalent inhibitors of the Keapl-
Nrf2 protein-protein interaction, which is a significant target in drug discovery for conditions
involving oxidative stress.[7] Furthermore, its role as a reactant in the preparation of tryptophan
dioxygenase inhibitors highlights its potential in developing anticancer immunomodulators.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1329717?utm_src=pdf-body
https://www.benchchem.com/product/b1329717?utm_src=pdf-body
https://www.benchchem.com/product/b1329717?utm_src=pdf-body
https://www.chembk.com/en/chem/1H-BENZO(G)INDOLE
https://www.researchgate.net/publication/365892260_Recent_advancements_on_biological_activity_of_indole_and_their_derivatives_A_review
https://digital.car.chula.ac.th/cgi/viewcontent.cgi?article=2567&context=tjps
https://saapjournals.org/index.php/ijpc/article/view/763
https://pubmed.ncbi.nlm.nih.gov/29037947/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Visualizations

The following diagrams illustrate key conceptual workflows related to 1H-Benzo[g]indole.

Generalized Synthetic Workflow
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Caption: A generalized workflow for the synthesis of 1H-Benzo[g]Jindole.
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Caption: Logical workflow of 1H-Benzo[g]indole as a scaffold in drug discovery.

Safety Information

1H-Benzo[g]indole is classified as toxic if swallowed and causes serious eye damage.[2]
Appropriate personal protective equipment, including gloves, eye shields, and a dust mask,
should be used when handling this compound. It should be stored in a well-ventilated place,
and containers should be kept tightly closed.

Hazard Statements: H301 (Toxic if swallowed), H318 (Causes serious eye damage).[2]

Precautionary Statements: P280 (Wear protective gloves/protective clothing/eye
protection/face protection), P301 + P310 + P330 (IF SWALLOWED: Immediately call a
POISON CENTER or doctor/physician. Rinse mouth), P305 + P351 + P338 + P310 (IF IN
EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and
easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor/physician).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1329717#physical-and-chemical-properties-of-1h-
benzo-g-indole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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